Cas no 6315-70-4 ( )

• Product Name: &nbsp
• CAS No: 6315-70-4
• MF: C₂₀H₁₂Br₂O₃
• MW: 460.115484237671
• CID: 958930
• PubChem ID: 228250
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dibromo-4-hydroxyphenyl)-3-phenyl-2-benzofuran-1-one
• 3-(3,5-Dibrom-4-hydroxy-phenyl)-3-phenyl-phthalid
• 3-(3,5-dibromo-4-hydroxyphenyl)-3-phenyl-2-benzofuran-1(3h)-one
• 3-(3,5-dibromo-4-hydroxy-phenyl)-3-phenyl-phthalide
• AC1L5G33
• AC1Q25R8
• AR-1E6520
• CTK5B7836
• HMS3086H23
• NSC21009
• NSC-21009
• 3-(3,5-Dibromo-4-hydroxyphenyl)-3-phenylisobenzofuran-1(3H)-one
• MLS002638761
• DTXSID00281256
• SMR001548227
• 6315-70-4
• CHEMBL1895325
•  

• Inchi： 1S/C20H12Br2O3/c21-16-10-13(11-17(22)18(16)23)20(12-6-2-1-3-7-12)15-9-5-4-8-14(15)19(24)25-20/h1-11,23H
• InChI Key： VPEHKIYQFVOKIE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1(C2C=CC=CC=2)C2C=CC=CC=2C(=O)O1)Br)O

Computed Properties

• Exact Mass: 457.91526
• Monoisotopic Mass: 457.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.745
• Boiling Point: 529.9°C at 760 mmHg
• Flash Point: 274.2°C
• Refractive Index: 1.697
• PSA: 46.53
• LogP: 5.37950